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Compound of Interest

Compound Name: Decanoyl chloride

Cat. No.: B1670087

An In-depth Technical Guide on the Boiling and Melting Points of Decanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
decanoyl chloride, including tabulated physical property data and detailed experimental
protocols for their determination.

Core Physical Properties of Decanoyl Chloride

Decanoyl chloride, also known as capric acid chloride, is a colorless to pale yellow liquid with
a pungent odor.[1][2][3] It is a reactive acyl chloride commonly used in organic synthesis.[1][2]
The physical properties of decanoyl chloride are critical for its handling, storage, and
application in research and development.

Quantitative Data Summary

The boiling and melting points of decanoyl chloride, along with other relevant physical
properties, are summarized in the table below. It is important to note that the boiling point is
often reported at reduced pressure due to the compound's reactivity and high boiling point at
atmospheric pressure.
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Property Value Conditions Reference(s)
Melting Point -33.99 °C

-4 °C

Boiling Point 94-96 °C 5 mmHg

235-236 °C

0.007 bar (5.25
368.2 K (95.05 °C)

mmHg)
Density 0.919 g/mL 25°C
Refractive Index 1.441 20 °C
Flash Point 106 °C (222.8 °F)
140 °C (284.0 °F)
Vapor Density 6.57 (vs air)

Experimental Protocols for Determination of
Physical Properties

Accurate determination of boiling and melting points is crucial for compound identification and
purity assessment. The following sections detail standard laboratory procedures for these

measurements.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature
range. Impurities typically depress the melting point and broaden the melting range.

Methodology: Capillary Method using a Melting Point Apparatus
This is a common and reliable method for determining the melting point of a solid.

o Sample Preparation: A small amount of the solid sample is finely powdered.
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Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,
sealed at one end, to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting point, followed by a slower, more precise measurement
(e.g., aramp rate of 1-2 °C per minute) starting from a temperature below the approximate
melting point.

Observation and Recording: The temperature at which the first drop of liquid appears (onset
of melting) and the temperature at which the entire sample becomes liquid (completion of
melting) are recorded. This provides the melting point range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology 1: Distillation Method

For larger sample volumes, a simple distillation is an effective method to determine the boiling
point.

o Apparatus Setup: A distillation apparatus is assembled with a distillation flask, condenser,
receiving flask, and a thermometer. The thermometer bulb should be positioned so that its
top is level with the bottom of the side arm of the distillation flask to accurately measure the
temperature of the vapor.

Heating: The liquid in the distillation flask is heated to boiling.

Equilibrium and Measurement: As the liquid boils, the vapor rises, condenses in the
condenser, and the distillate is collected in the receiving flask. The temperature is monitored,
and when a stable temperature is reached during the distillation of the pure liquid, this is
recorded as the boiling point.
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Methodology 2: Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable when only a small amount of the liquid is available.

Sample Preparation: A small amount of the liquid is placed in a small test tube or a fusion
tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube
containing a high-boiling point olil.

o Heating: The Thiele tube is gently heated, which in turn heats the sample.

o Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of
the inverted capillary tube.

o Measurement: The heating is stopped, and the apparatus is allowed to cool. The boiling
point is the temperature at which the liquid just begins to be drawn back into the capillary
tube.

Visualized Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the logical flow
of the described methodologies.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflows for Boiling Point Determination.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1670087?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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